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Understanding AOX Analysis

AOX stands for Adsorbable Organically Bound Halogens, a sum parameter that measures the
concentration of organically bound chlorine, bromine, and iodine in a sample. It is a crucial parameter for
assessing the environmental impact of water, wastewater, and sludges, as many organic halogen compounds

are toxic, persistent, and can accumulate in the food chain [1] [2].

The table below summarizes the core aspects of the AOX parameter:

Aspect Description

Full Name Adsorbable Organically Bound Halogens [1]

What 'X' Chlorine (Cl), Bromine (Br), and lodine (1) [1]

Represents

Primary A convention parameter for water and wastewater quality assessment; also used for
Application soils, sediments, and sludges [1].

Ecological Many organic halogen compounds are toxic, persistent, and bioaccumulative,
Relevance making AOX an ecotoxicologically highly relevant sum parameter [1] [2].
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Critical Pre-Analysis Factors and Common Pitfalls

A significant portion of AOX-related issues arises during sample preparation. The following table outlines

the critical parameters that must be checked and controlled before the adsorption step to ensure accurate

results [1].

Factor Requirement / Potential Issue

Sample pH Must be adjusted to < 2 [1].

Inorganic Chloride Content  Should not exceed 1 g/L. Higher levels can cause interferences and
falsely high readings [1].

Dissolved Organic Carbon Excessively high DOC can lead to an underestimation of the AOX
(DOC) value [1].

Oxidizing Agents & Active Must be rendered ineffective by adding sodium sulfite [1].
Chlorine

Microorganisms & Particles The organic chloride content from microorganisms (e.g., algae) or high

particle loads can distort results [1].

The workflow below summarizes the key stages of the AOX analysis process, highlighting where these

critical factors are applied.
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Standard Analytical Procedure for AOX

The following is a generalized protocol for AOX determination, based on standard methods. Always refer to

the specific requirements of the standard you are following (e.g., DIN ISO 9652, EPA 1650 C) [1].

Sample Preparation (Adsorption): This step can be performed using two main methods:

e Column Method: The sample is passed through at least two interconnected columns filled with

activated charcoal [1].
e Batch Method: The sample is shaken intensively with activated charcoal for a defined period and

then filtered [1].

Combustion: The activated charcoal with the adsorbed organics is combusted in a high-oxygen atmosphere
at a minimum of 950°C. This process converts the organic halogen compounds into hydrogen halide gas

(e.g., HCI, HBr) [1].

Measurement: The gaseous products are swept into an absorption solution. The halide content (Cl, Br, I) is

determined via microcoulometric titration. The final result is expressed in pg/L of Chlorine (CI) [1].
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Troubleshooting Guide

While comprehensive FAQs were not available in the search results, the critical factors listed above are the

most common sources of problems. Use this guide for initial troubleshooting.

Observation Possible Root Cause Corrective & Preventive Actions
Falsely High High inorganic chloride content (>1 g/L);  Dilute sample pre-adsorption; Add
Readings Presence of oxidizing agents; sodium sulfite; Filter or treat sample
Microorganisms in sample [1]. to remove biological activity [1].
Falsely Low Excessively high DOC loading on the Dilute sample before the adsorption
Readings charcoal [1]. step [1].
Scattering or Improper sample pH; High particle load;  Ensure pH is adjusted to <2 prior to
Inconsistent High salt content [1]. adsorption; Filter sample if necessary
Results [1].

Expert Recommendations for Reliable Analysis

e Automate Sample Preparation: Laboratories investing significant time in AOX sample preparation
can improve profitability and consistency by using automated sample preparation devices (e.g.,
Analytik Jena's APU line), which combine standard-compliant methods with operating comfort [1].

¢ Understand Sum Parameters: Recognize that AOX is a sum parameter. It is determined by a
defined analytical convention and captures the majority of individual substances in a substance class
via a common characteristic. This makes it a powerful screening tool, but it does not identify specific
compounds [1].
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laboratory-air-contamination-aox-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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